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An In-depth Technical Guide to Bis(N-
methylbenzamido)methylethoxysilane

This technical guide provides a comprehensive overview of the chemical structure, properties,
and plausible synthesis of Bis(N-methylbenzamido)methylethoxysilane, tailored for
researchers, scientists, and professionals in drug development.

Chemical Structure and Identification

Bis(N-methylbenzamido)methylethoxysilane is an organosilicon compound featuring a
central silicon atom bonded to a methyl group, an ethoxy group, and two N-methylbenzamido
groups.

Chemical Structure Diagram:
Caption: Chemical structure of Bis(N-methylbenzamido)methylethoxysilane.

Table 1: Chemical Identifiers[1][2]
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Identifier Value

N-[--INVALID-LINK--methylsilyl]-N-

IUPAC Name
methylbenzamide

CAS Number 16230-35-6

Molecular Formula C19H24N203Si
CCO--INVALID-LINK--

SMILES (N(C)C(=0)C1=CC=CC=C1)N(C)C(=0)C2=CC
=CC=C2
INChl=1S/C19H24N203Si/c1-5-24-

inChi 25(4,20(2)18(22)16-12-8-6-9-13-

n
16)21(3)19(23)17-14-10-7-11-15-17/h6-
15H,5H2,1-4H3

InChiKey BLEJWUIEUACHKH-UHFFFAOYSA-N

Physicochemical Properties

Currently, detailed experimental data on the physicochemical properties of Bis(N-
methylbenzamido)methylethoxysilane is limited in publicly available literature. The following
tables summarize the available and predicted data.

Table 2: Physical Properties[2]

Property Value
Molecular Weight 356.49 g/mol
Melting Point -13°C

Table 3: Predicted Mass Spectrometry Data[1]
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Adduct m/z Predicted CCS (A2
[M+H]+ 357.16288 184.1
[M+Na]+ 379.14482 186.8
[M-H]- 355.14832 192.4
[M+NHA4]+ 374.18942 197.2
[M+K]+ 395.11876 186.5
[M+H-H20]+ 339.15286 174.7
[M+HCOO]- 401.15380 206.8
[M+CH3COO]- 415.16945 222.0

CCS: Collision Cross Section. Data is predicted using CCSbase.

Synthesis

While specific experimental protocols for the synthesis of Bis(N-
methylbenzamido)methylethoxysilane are not readily available in peer-reviewed literature, a
plausible synthetic route can be inferred from patents describing the preparation of similar
aminosilanes.[3][4] The general approach involves the reaction of a dichlorosilane with an
amine.

Proposed Synthesis Pathway:

A likely synthesis method involves the reaction of methylethoxydichlorosilane with N-
methylbenzamide in the presence of a base to neutralize the HCI byproduct.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. PubChemlLite - Bis(n-methylbenzamido)methylethoxysilane (C19H24N203Si)
[pubchemlite.lcsb.uni.lu]

e 2. China BIS(N-METHYLBENZAMIDE)ETHOXYMETHYLSILANE 16230-35-6
Manufacturers, Suppliers, Factory - Keying [keyingchemical.com]

o 3. CN117567495A - Synthesis method of bis (diethylamino) silane - Google Patents
[patents.google.com]

e 4. CN108084219B - Synthesis method of bis (diethylamino) silane - Google Patents
[patents.google.com]

 To cite this document: BenchChem. [Bis(N-methylbenzamido)methylethoxysilane chemical
structure and properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b102964+#bis-n-methylbenzamido-methylethoxysilane-
chemical-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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